N-(4-acetylphenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-4-yl]urea

• IUPAC Name: 1-(4-acetylphenyl)-3-[1-(naphthalen-1-ylmethyl)pyrazol-4-yl]urea
• InChI: InChI=1S/C23H20N4O2/c1-16(28)17-9-11-20(12-10-17)25-23(29)26-21-13-24-27(15-21)14-19-7-4-6-18-5-2-3-8-22(18)19/h2-13,15H,14H2,1H3,(H2,25,26,29)
• InChI Key: YRAAWYDVQPJZMD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)NC2=CN(N=C2)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H20N4O2
• Molecular Weight: 384.4 g/mol

Description

N-(4-acetylphenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-4-yl]urea, also known as ANPU, is a novel chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. ANPU belongs to the class of pyrazole derivatives and has been synthesized through a multi-step process.

Scientific Research Applications

Photoswitchable Self-Assembling Architectures

5-Ureido-3,3-diphenyl-3H-naphtho[2,1-b]pyrans, which share a similar urea moiety to the compound of interest, have been synthesized to explore their photochromic properties. These compounds demonstrate significant self-assembling capabilities influenced by their urea components, both in their colorless and colored forms. UV irradiation induces changes in their supramolecular assemblies by competing interactions involving the photogenerated carbonyl group and the urea component. This property is essential for developing materials with tunable assembly and disassembly behaviors under light exposure, potentially useful in nanotechnology and material science applications (Sallenave et al., 2004).

Antifungal and Antibacterial Derivatives

Derivatives of N-(4-acetylphenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-4-yl]urea have been investigated for their potential antibacterial and antifungal activities. For instance, the synthesis of 2-thiouracil-5-sulphonamide derivatives has demonstrated significant biological activity against a range of microbial threats. These compounds, through various chemical reactions, yield a diverse array of structures with potential applications in combating microbial infections, highlighting the versatility and therapeutic potential of N-(4-acetylphenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-4-yl]urea derivatives in medicinal chemistry (Fathalla et al., 2005).

Inhibitors in Drug Discovery

The compound's structural framework has been utilized in the design of inhibitors targeting specific proteins such as the p38α mitogen-activated protein kinase (MAPK). The strategic introduction of functional groups around the core structure, guided by complex crystal structures, has led to the development of potent inhibitors. These molecules are instrumental in studying and potentially treating diseases where p38α MAPK plays a crucial role, such as inflammatory diseases and certain cancers, demonstrating the compound's significance in drug discovery and development (Getlik et al., 2012).